Cas no 2679943-00-9 (benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate)

• Product Name: benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate
• CAS No: 2679943-00-9
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5618935
• PubChem ID: 165930653
• Update Time: 2025-06-09

benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679943-00-9
• benzyl N-[(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-yl]carbamate
• EN300-28299730
• benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate

• Inchi： 1S/C18H18BrNO2/c19-15-10-9-14-7-4-8-17(16(14)11-15)20-18(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,17H,4,7-8,12H2,(H,20,21)/t17-/m1/s1
• InChI Key： VYPDSMLOLMMVJK-QGZVFWFLSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@H](CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate

Introduction to Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate (CAS No. 2679943-00-9)

Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate, a compound with the chemical identifier CAS No. 2679943-00-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its tetrahydronaphthalene core and the presence of a bromine substituent, contribute to its distinct chemical properties and biological activities.

The synthesis and characterization of Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate involve meticulous chemical processes that highlight the precision required in modern organic synthesis. The tetrahydronaphthalene scaffold is a key structural motif that has been extensively studied for its role in various bioactive molecules. This scaffold is known for its ability to interact with biological targets in a specific manner, making it a valuable component in the design of novel therapeutic agents.

The presence of the bromine substituent on the molecule is particularly noteworthy. Bromine atoms are often incorporated into pharmaceutical compounds due to their ability to participate in various chemical reactions, including cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. The bromine atom in Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate not only enhances the reactivity of the molecule but also allows for further functionalization, opening up numerous possibilities for derivative synthesis.

Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate has been the subject of several recent studies that explore its potential applications in drug discovery. One area of particular interest is its use as an intermediate in the synthesis of more complex molecules. The carbamate functional group is known for its versatility in medicinal chemistry, often serving as a link between different pharmacophoric units. This makes Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate a valuable building block for constructing novel drug candidates.

Recent research has also highlighted the biological activity of Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate and its derivatives. Studies have shown that compounds with similar structural motifs exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The unique combination of the tetrahydronaphthalene core and the bromine substituent appears to contribute to these biological activities by interacting with specific targets in biological systems.

The synthesis of Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the tetrahydronaphthalene scaffold through cyclization reactions followed by functionalization at specific positions. The introduction of the bromine atom is achieved through electrophilic aromatic substitution or other bromination techniques. Finally, the carbamate group is installed through nucleophilic substitution or other carbamate-forming reactions.

The importance of Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate lies not only in its structural features but also in its potential as a lead compound for further drug development. Its unique combination of chemical and biological properties makes it an attractive candidate for medicinal chemists seeking to design new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in pharmaceutical innovation.

In conclusion, Benzyl N-(1R)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ylcarbamate (CAS No. 2679943-00-9) is a compound of great interest in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis involves complex organic processes that highlight the sophistication of modern synthetic methods. As research progresses and new applications are discovered，this compound will continue to be a valuable asset in the quest for novel therapeutic agents.